Cas no 1804864-36-5 (Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804864-36-5
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4839725
• Update Time: 2025-10-29

Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8ClF3INO3/c1-2-18-9(17)6-3-5(4-11)16-8(7(6)15)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： QMXQLBDOKFKWLA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804864-36-5): A Comprehensive Overview

Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804864-36-5) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its utility in the synthesis of complex molecules and its potential as an intermediate in drug discovery and development.

The molecular structure of Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate is particularly noteworthy. The presence of a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety on the pyridine ring provides a rich platform for chemical reactivity and functionalization. These functional groups can be selectively manipulated to introduce a wide range of substituents, making the compound a valuable building block in organic synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate in the development of novel therapeutic agents. The compound's iodo substituent, in particular, has been shown to facilitate cross-coupling reactions, which are crucial for the synthesis of biologically active molecules. This property has been leveraged in the synthesis of compounds targeting various diseases, including cancer and neurodegenerative disorders.

The chloromethyl group in Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate offers additional synthetic opportunities. It can be readily converted into other functional groups, such as amines or alcohols, through nucleophilic substitution reactions. This versatility makes the compound an attractive choice for researchers looking to explore new chemical space and develop innovative drug candidates.

The trifluoromethoxy moiety is another key feature of this compound. Fluorinated groups are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. In the context of drug design, these properties can significantly impact the pharmacokinetics and pharmacodynamics of a compound. Studies have shown that the introduction of a trifluoromethoxy group can enhance the potency and selectivity of drug candidates, making them more effective against specific targets.

In addition to its synthetic utility, Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate has been investigated for its potential biological activities. Preliminary studies have indicated that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The safety profile of Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate is also an important consideration. While detailed toxicological data is still being gathered, initial assessments suggest that the compound is relatively stable and can be handled under standard laboratory conditions. However, as with any chemical reagent, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, Ethyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804864-36-5) represents a valuable addition to the chemist's toolkit. Its unique combination of functional groups offers a wide range of synthetic possibilities and potential applications in drug discovery and development. As research continues to uncover new insights into its properties and biological activities, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.